Cas no 2227757-58-4 ((3R)-3-(1-benzofuran-5-yl)-3-hydroxypropanoic acid)

• Product Name: (3R)-3-(1-benzofuran-5-yl)-3-hydroxypropanoic acid
• CAS No: 2227757-58-4
• MF: C₁₁H₁₀O₄
• MW: 206.194703578949
• CID: 6405325
• PubChem ID: 165613860
• Update Time: 2025-10-05

(3R)-3-(1-benzofuran-5-yl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-(1-benzofuran-5-yl)-3-hydroxypropanoic acid
• 2227757-58-4
• EN300-1740617

• Inchi： 1S/C11H10O4/c12-9(6-11(13)14)7-1-2-10-8(5-7)3-4-15-10/h1-5,9,12H,6H2,(H,13,14)/t9-/m1/s1
• InChI Key： STSPAZGLUCBBKR-SECBINFHSA-N
• SMILES： O1C=CC2=C1C=CC(=C2)[C@@H](CC(=O)O)O

Computed Properties

• Exact Mass: 206.05790880g/mol
• Monoisotopic Mass: 206.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 70.7Ų

Additional information on (3R)-3-(1-benzofuran-5-yl)-3-hydroxypropanoic acid

Exploring (3R)-3-(1-benzofuran-5-yl)-3-hydroxypropanoic acid: Properties, Applications, and Market Insights

(3R)-3-(1-benzofuran-5-yl)-3-hydroxypropanoic acid (CAS No. 2227757-58-4) is a chiral organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its benzofuran moiety and hydroxypropanoic acid side chain, exhibits unique structural features that make it valuable for drug discovery and development. Researchers are particularly interested in its potential as a building block for small-molecule therapeutics, owing to its ability to interact with biological targets.

The chemical properties of (3R)-3-(1-benzofuran-5-yl)-3-hydroxypropanoic acid include a molecular weight of approximately 220.22 g/mol and a chiral center at the 3-position, which plays a crucial role in its biological activity. The presence of the benzofuran ring enhances its stability and lipophilicity, making it suitable for crossing cell membranes. This compound is often explored in the context of enzyme inhibition and receptor modulation, with studies suggesting its relevance in metabolic pathways.

In recent years, the demand for chiral intermediates like (3R)-3-(1-benzofuran-5-yl)-3-hydroxypropanoic acid has surged, driven by advancements in asymmetric synthesis and green chemistry. Pharmaceutical companies are increasingly focusing on sustainable production methods, and this compound aligns with the industry's shift toward eco-friendly synthesis. Its applications extend to anti-inflammatory and neuroprotective agents, with ongoing research exploring its efficacy in treating chronic diseases.

The market dynamics for (3R)-3-(1-benzofuran-5-yl)-3-hydroxypropanoic acid reflect its growing importance in drug development. Analysts project a steady increase in demand, particularly in regions with robust pharmaceutical R&D infrastructure. Key players in the chemical industry are investing in scalable synthesis routes to meet this demand, ensuring consistent supply for preclinical and clinical studies. Additionally, the compound's compatibility with high-throughput screening platforms makes it a preferred choice for modern drug discovery.

From a regulatory perspective, (3R)-3-(1-benzofuran-5-yl)-3-hydroxypropanoic acid is classified as a non-hazardous substance under standard laboratory conditions. However, researchers must adhere to good laboratory practices (GLP) when handling it to ensure safety and reproducibility. The compound's stability under ambient conditions further enhances its appeal for industrial applications, reducing storage and transportation challenges.

Looking ahead, the potential of (3R)-3-(1-benzofuran-5-yl)-3-hydroxypropanoic acid in personalized medicine and targeted therapy is a hot topic in scientific circles. Its modular structure allows for derivatization, enabling the development of novel analogs with enhanced bioactivity. As the pharmaceutical industry continues to prioritize precision medicine, this compound is poised to play a pivotal role in next-generation therapeutics.

In summary, (3R)-3-(1-benzofuran-5-yl)-3-hydroxypropanoic acid (CAS No. 2227757-58-4) represents a versatile and promising compound in modern chemistry. Its unique properties, coupled with its applications in drug discovery, position it as a key player in the evolving landscape of biopharmaceuticals. Researchers and industry professionals alike are encouraged to explore its potential further, leveraging its structural advantages for innovative solutions.